Cas no 690646-06-1 (4-(3-chloro-4-fluorobenzenesulfonamido)methylbenzoic acid)

• Product Name: 4-(3-chloro-4-fluorobenzenesulfonamido)methylbenzoic acid
• CAS No: 690646-06-1
• MF: C₁₄H₁₁ClFNO₄S
• MW: 343.757845163345
• MDL: MFCD04614084
• CID: 499642
• PubChem ID: 972609
• Update Time: 2025-05-25

4-(3-chloro-4-fluorobenzenesulfonamido)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 4-[[[(3-chloro-4-fluorophenyl)sulfonyl]amino]methyl]-
• 4-((3-chloro-4-fluorophenylsulfonamido)methyl)benzoic acid
• 4-((3-Chloro-4-fluorophenylsulfonamido)-methyl)benzoic acid
• 4-[[(3-chloro-4-fluorophenyl)sulfonylamino]methyl]benzoic acid
• 4-(3-chloro-4-fluorobenzenesulfonamido)methylbenzoic acid
• 4-((3-Chloro-4-fluorophenylsulfonamido)-methyl)benzoicacid
• 4-(((3-chloro-4-fluorophenyl)sulfonamido)methyl)benzoic acid
• 4-(([(3-Chloro-4-fluorophenyl)sulfonyl]amino)methyl)benzoic acid
• F3394-1130
• EN300-07091
• 690646-06-1
• AKOS000117272
• Z45512204
• 4-[(3-CHLORO-4-FLUOROBENZENESULFONAMIDO)METHYL]BENZOIC ACID
• 4-({[(3-chloro-4-fluorophenyl)sulfonyl]amino}methyl)benzoic acid
• SB83466
• DTXSID70359572
• DB-357280
• G37401

• MDL： MFCD04614084
• Inchi： 1S/C14H11ClFNO4S/c15-12-7-11(5-6-13(12)16)22(20,21)17-8-9-1-3-10(4-2-9)14(18)19/h1-7,17H,8H2,(H,18,19)
• InChI Key： XDBMHGBVEFTTBW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC1C=CC(C(=O)O)=CC=1)(=O)=O)F

Computed Properties

• Exact Mass: 343.00823
• Monoisotopic Mass: 343.0081349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47

Additional information on 4-(3-chloro-4-fluorobenzenesulfonamido)methylbenzoic acid

Recent Advances in the Study of 4-(3-chloro-4-fluorobenzenesulfonamido)methylbenzoic acid (CAS: 690646-06-1)

The compound 4-(3-chloro-4-fluorobenzenesulfonamido)methylbenzoic acid (CAS: 690646-06-1) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This sulfonamide derivative exhibits unique structural features that make it a promising candidate for targeting various biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic uses, particularly in the context of inflammation and cancer.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 4-(3-chloro-4-fluorobenzenesulfonamido)methylbenzoic acid, highlighting its improved yield and purity through a novel catalytic process. The researchers employed a combination of NMR spectroscopy and mass spectrometry to confirm the compound's structure and purity, achieving a yield of over 85%. This advancement is critical for scaling up production for preclinical studies.

In another groundbreaking study, researchers investigated the compound's inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that 4-(3-chloro-4-fluorobenzenesulfonamido)methylbenzoic acid exhibited a 50% inhibitory concentration (IC50) of 0.8 μM, outperforming several existing COX-2 inhibitors. This finding suggests its potential as a lead compound for developing anti-inflammatory drugs.

Additionally, a 2024 preclinical study evaluated the compound's antitumor activity in vitro and in vivo. The research, conducted by a team at the National Cancer Institute, revealed that 4-(3-chloro-4-fluorobenzenesulfonamido)methylbenzoic acid induced apoptosis in several cancer cell lines, including breast and lung cancer, with minimal cytotoxicity to normal cells. Mechanistic studies indicated that the compound disrupts mitochondrial membrane potential and activates caspase-3, key pathways in programmed cell death.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Recent efforts have focused on structural modifications to enhance its drug-like characteristics. For instance, a 2023 patent application disclosed derivatives of 4-(3-chloro-4-fluorobenzenesulfonamido)methylbenzoic acid with improved solubility and half-life, paving the way for future clinical trials.

In conclusion, 4-(3-chloro-4-fluorobenzenesulfonamido)methylbenzoic acid (CAS: 690646-06-1) represents a versatile scaffold with significant potential in drug discovery. Its dual anti-inflammatory and anticancer properties, coupled with recent advancements in synthesis and optimization, position it as a compelling candidate for further investigation. Future research should focus on translational studies to evaluate its efficacy and safety in human subjects.